Cas no 1807130-47-7 (Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1807130-47-7
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4887133
• Update Time: 2025-10-18

Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H7F6NO2/c1-2-19-9(18)6-4(10(14,15)16)3-5(11)7(17-6)8(12)13/h3,8H,2H2,1H3
• InChI Key： PIQDXXHDIWTCDM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C(C(=O)OCC)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate

Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1807130-47-7): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1807130-47-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of multiple fluorinated substituents, contribute to its distinctive chemical properties and make it a subject of intense study in drug discovery and development.

The structural formula of Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate highlights its complex arrangement of atoms, including carbon, hydrogen, fluorine, and oxygen. The presence of two fluorine atoms at the 2-position and one at the 3-position, along with a trifluoromethyl group at the 5-position, imparts a high degree of electronic richness and steric hindrance to the molecule. These characteristics are crucial in determining its reactivity, solubility, and interaction with biological targets. The carboxylate ester group at the 6-position further enhances its versatility in chemical transformations and functionalization.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The introduction of fluorine atoms into a pyridine ring can lead to significant improvements in drug-like properties, making these compounds attractive for medicinal chemistry applications. Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate exemplifies this trend, as its multifluorinated structure suggests potential benefits in terms of metabolic resistance and enhanced binding interactions with biological targets.

One of the most compelling aspects of Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate is its utility as a building block in the synthesis of more complex pharmaceutical agents. The pyridine core is a privileged scaffold in drug discovery, frequently found in approved drugs across various therapeutic categories. By incorporating multiple fluorinated groups into this core structure, researchers can fine-tune the pharmacological profile of derived compounds to achieve desired effects while minimizing off-target interactions. This approach has been successfully applied in the development of kinase inhibitors, antiviral agents, and other therapeutic molecules.

The synthesis of Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms often necessitates specialized synthetic methodologies due to their high reactivity and sensitivity to certain conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and fluorination protocols are commonly employed to construct the desired fluorinated pyridine derivatives. These synthetic strategies ensure high yields and purity, which are critical for subsequent pharmaceutical applications.

The biological activity of Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate has been explored in various preclinical studies aimed at identifying potential therapeutic applications. Preliminary data suggest that this compound exhibits inhibitory effects against certain enzymes and receptors involved in inflammatory pathways and cancer progression. The multifluorinated structure is believed to contribute to its potent activity by enhancing binding affinity and selectivity towards target proteins. These findings have prompted further investigation into its potential as a lead compound for novel drug candidates.

In conclusion, Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1807130-47-7) represents a significant advancement in the field of fluorinated heterocyclic chemistry. Its unique structural features and promising biological activities make it a valuable asset for pharmaceutical research and development. As our understanding of fluorinated compounds continues to evolve, it is anticipated that Ethyl 2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-6-carboxylate will play an increasingly important role in the discovery and design of next-generation therapeutic agents.